Cas no 60940-96-7 (4-(Aminomethyl)octane-1,8-diamine trihydrochloride)

• Product Name: 4-(Aminomethyl)octane-1,8-diamine trihydrochloride
• CAS No: 60940-96-7
• MF: C₉H₂₆Cl₃N₃
• MW: 282.681839466095
• MDL: MFCD18711381
• CID: 1036763
• PubChem ID: 71464340
• Update Time: 2025-06-11

4-(Aminomethyl)octane-1,8-diamine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)octane-1,8-diamine trihydrochloride
• MFCD18711381
• 60940-96-7
• 4-(Aminomethyl)octane-1,8-diaminetrihydrochloride
• A868854
• AKOS016013203
• 4-(AMINOMETHYL)OCTANE-1,8-DIAMINE 3HCL
• CS-0199739
• DTXSID40856104
• 4-(Aminomethyl)octane-1,8-diamine--hydrogen chloride (1/3)

• MDL： MFCD18711381
• Inchi： 1S/C9H23N3.3ClH/c10-6-2-1-4-9(8-12)5-3-7-11;;;/h9H,1-8,10-12H2;3*1H
• InChI Key： BUYPFQLOURAOCS-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.NCC(CCCN)CCCCN

Computed Properties

• Exact Mass: 281.119231g/mol
• Monoisotopic Mass: 281.119231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 85.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų

4-(Aminomethyl)octane-1,8-diamine trihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 4-(Aminomethyl)octane-1,8-diamine trihydrochloride

Recent Advances in the Study of 4-(Aminomethyl)octane-1,8-diamine trihydrochloride (CAS: 60940-96-7)

4-(Aminomethyl)octane-1,8-diamine trihydrochloride (CAS: 60940-96-7) is a polyamine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug delivery, gene therapy, and antimicrobial agents. Recent studies have explored its unique chemical properties and biological activities, shedding light on its mechanisms of action and therapeutic potential. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future directions.

One of the key areas of interest in recent research has been the role of 4-(Aminomethyl)octane-1,8-diamine trihydrochloride in enhancing the delivery of nucleic acids, such as siRNA and plasmid DNA, into cells. A study published in the Journal of Controlled Release (2023) demonstrated that this compound, when used as a component of cationic lipid nanoparticles, significantly improved transfection efficiency in vitro and in vivo. The researchers attributed this enhancement to the compound's ability to stabilize nucleic acid complexes and facilitate endosomal escape, a critical step in successful gene delivery.

In addition to its applications in gene therapy, 4-(Aminomethyl)octane-1,8-diamine trihydrochloride has also been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry (2024) reported that this compound exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study proposed that the compound's mechanism of action involves disruption of bacterial cell membranes and interference with intracellular processes, making it a promising candidate for the development of novel antibiotics.

Another notable advancement is the exploration of 4-(Aminomethyl)octane-1,8-diamine trihydrochloride in cancer therapy. Research published in Molecular Pharmaceutics (2023) highlighted its potential as a component of targeted drug delivery systems. The study showed that the compound could be conjugated with anticancer drugs and tumor-targeting ligands, resulting in improved drug accumulation in tumor tissues and reduced off-target effects. This approach holds promise for enhancing the efficacy and safety of chemotherapy.

Despite these promising findings, challenges remain in the clinical translation of 4-(Aminomethyl)octane-1,8-diamine trihydrochloride-based therapies. Issues such as biocompatibility, scalability of synthesis, and long-term safety need to be addressed in future studies. However, the compound's versatility and demonstrated efficacy in various applications underscore its potential as a valuable tool in chemical biology and pharmaceutical research.

In conclusion, recent research on 4-(Aminomethyl)octane-1,8-diamine trihydrochloride (CAS: 60940-96-7) has revealed its multifaceted potential in drug delivery, antimicrobial therapy, and cancer treatment. Continued investigation into its mechanisms of action and optimization of its formulations will be crucial for realizing its full therapeutic potential. This compound represents an exciting area of research with significant implications for the future of medicine.